Cas no 1020455-19-9 (N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• CAS No: 1020455-19-9
• MF: C₁₉H₁₈FN₃O₂
• MW: 339.363527774811
• CID: 6472395
• Update Time: 2025-05-20

N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-

• Inchi： 1S/C19H18FN3O2/c1-12-4-7-15(10-13(12)2)21-19(24)18-17(25-3)11-23(22-18)16-8-5-14(20)6-9-16/h4-11H,1-3H3,(H,21,24)
• InChI Key： JJFWINXJSPCJRQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NC2=CC=C(C)C(C)=C2)=O)=N1

Additional information on N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

Research Brief on N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020455-19-9)

N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020455-19-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxamide scaffold, has demonstrated promising biological activities, particularly in the modulation of specific signaling pathways relevant to oncology and inflammatory diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its mechanism of action, therapeutic potential, and current developmental status.

Recent studies have elucidated the molecular target of N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, identifying it as a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cell proliferation, survival, and metabolism. Preclinical investigations using in vitro and in vivo models have revealed that this compound exhibits high selectivity and efficacy in suppressing tumor growth, particularly in cancers with dysregulated PI3K signaling, such as breast, prostate, and glioblastoma. The compound's ability to cross the blood-brain barrier further enhances its potential for treating central nervous system malignancies.

In addition to its anticancer properties, emerging research suggests that N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide may also possess anti-inflammatory effects. Mechanistic studies indicate that the compound modulates the activity of key inflammatory mediators, including NF-κB and COX-2, thereby reducing cytokine production and inflammation-associated tissue damage. These findings position the compound as a potential therapeutic candidate for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic and pharmacodynamic profiles of N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide have been extensively characterized in recent preclinical trials. The compound demonstrates favorable oral bioavailability, a reasonable half-life, and minimal off-target effects, making it a viable candidate for further clinical development. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of active investigation, with ongoing efforts to optimize the compound's structure for improved efficacy and safety.

Current research efforts are also exploring the potential of N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide in combination therapies. Preliminary data suggest synergistic effects when the compound is co-administered with conventional chemotherapeutic agents or immune checkpoint inhibitors, highlighting its potential to enhance therapeutic outcomes in resistant or refractory cancers. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and beyond.

In conclusion, N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020455-19-9) represents a promising therapeutic agent with dual anticancer and anti-inflammatory properties. Its unique mechanism of action, combined with favorable pharmacokinetic characteristics, positions it as a strong candidate for clinical translation. Future research should focus on addressing remaining challenges, such as metabolic stability and combination therapy optimization, to fully realize the compound's therapeutic potential.